2-(4-Fluorophenyl)cyclopropanecarboxamide

• IUPAC Name: 2-(4-fluorophenyl)cyclopropane-1-carboxamide
• InChI: InChI=1S/C10H10FNO/c11-7-3-1-6(2-4-7)8-5-9(8)10(12)13/h1-4,8-9H,5H2,(H2,12,13)
• InChI Key: STWWQOVXTPFRIN-UHFFFAOYSA-N
• Canonical SMILES: C1C(C1C(=O)N)C2=CC=C(C=C2)F
• Molecular Formula: C10H10FNO
• Molecular Weight: 179.19 g/mol

Description

2-(4-Fluorophenyl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C10H10FNO and its molecular weight is 179.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(4-Fluorophenyl)cyclopropanecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-Fluorophenyl)cyclopropanecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis Techniques and Derivatives : A synthetic method for N-(4-fluorophenyl)-1-(pyrrolidine-1-carbonyl) cyclopropane-1-carboxamide was established, showcasing a high yield multi-step reaction process. This compound is a derivative of 2-(4-Fluorophenyl)cyclopropanecarboxamide and highlights the methods for creating such compounds for various applications (Zhou et al., 2021).

• Pharmaceutical Applications : Research on fluorine-substituted cyclopropane derivatives for medicinal purposes, such as 18F-labeled compounds used in PET imaging of serotonin receptors in humans, demonstrates their importance in neuroscience and pharmacology. These compounds are significant for receptor imaging, aiding in the study of various neurological conditions (Choi et al., 2015).

• Potential as a Met Kinase Inhibitor : N-(4-(2-amino-3-chloropyridin-4-yloxy)-3-fluorophenyl)-4-ethoxy-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, another derivative, acts as a selective and orally efficacious inhibitor of the Met kinase superfamily. This demonstrates the compound's potential in cancer therapy (Schroeder et al., 2009).

• Neuropharmacology : A study on the design and synthesis of related compounds showed potential as centrally acting muscle relaxants with anti-inflammatory and analgesic activities. This indicates their possible use in treating neuromuscular disorders and pain management (Musso et al., 2003).

• Chemical Interactions : Investigations into the solid-state structures of 2-fluoro-2-phenylcyclopropane derivatives, closely related to 2-(4-Fluorophenyl)cyclopropanecarboxamide, have shown insights into intermolecular interactions involving fluorine atoms. This is significant for understanding molecular binding and interactions in various chemical and biological systems (Fröhlich et al., 2006).

• Insecticidal Properties : The synthesis and study of novel 2-fluorophenyl-5-aryl/cyclopropyl-1,3,4-oxadiazoles, similar in structure to the target compound, showed insecticidal activities against armyworms, indicating potential applications in agriculture and pest control (Shi et al., 2000).

• Antimicrobial Activity : Certain derivatives of 2-(4-Fluorophenyl)cyclopropanecarboxamide have shown promising antimicrobial properties, suggesting their potential as novel anti-microbial agents with antibiofilm properties. This is particularly important in addressing drug-resistant bacterial strains (Limban et al., 2011).